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Compound of Interest

Compound Name: Alk5-IN-30

Cat. No.: B15141222 Get Quote

Note: Information regarding a specific inhibitor designated "Alk5-IN-30" was not found in the

available literature. The following application notes and protocols are based on other well-

characterized small molecule inhibitors of the TGF-beta type I receptor, Activin receptor-like

kinase 5 (ALK5), and are intended to serve as a comprehensive guide for researchers and

drug development professionals.

Introduction to ALK5 and TGF-beta Signaling
The Transforming Growth Factor-beta (TGF-β) signaling pathway is a critical regulator of

numerous cellular processes, including proliferation, differentiation, apoptosis, and extracellular

matrix (ECM) production.[1][2][3] Dysregulation of this pathway is implicated in a variety of

diseases, most notably fibrosis and cancer.[1][3] The TGF-β signal is transduced through a

receptor complex composed of type I and type II serine/threonine kinase receptors.[2][3] Upon

ligand binding, the type II receptor (TβRII) phosphorylates and activates the type I receptor,

ALK5.[1][2][3] Activated ALK5 then phosphorylates the downstream effector proteins SMAD2

and SMAD3, which form a complex with SMAD4 and translocate to the nucleus to regulate the

transcription of target genes.[1][2][3]

ALK5 inhibitors are a class of therapeutic agents that selectively block the kinase activity of

ALK5, thereby preventing the phosphorylation of SMAD2 and SMAD3 and inhibiting the entire

downstream signaling cascade.[1] This targeted inhibition makes ALK5 a promising therapeutic

target for diseases driven by excessive TGF-β signaling.[1][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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